Cas no 21398-43-6 (1,3-Propanediol,2-hexyl-)

1,3-Propanediol,2-hexyl- structure
1,3-Propanediol,2-hexyl- structure
Product Name:1,3-Propanediol,2-hexyl-
CAS No:21398-43-6
MF:C9H20O2
MW:160.253903388977
CID:288396
PubChem ID:268484
Update Time:2025-04-19

1,3-Propanediol,2-hexyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-hexyl-
    • 2-hexyl-1,3-Propanediol
    • 2-hexylpropane-1,3-diol
    • 2-hexyl-1,3-propane-diol
    • 2-hexyl-propane-1,3-diol
    • 2-n-hexylpropan-1,3-diol
    • 2-n-Hexyl-propan-1,3-diol
    • AC1L6KD4
    • AC1Q7BL9
    • AG-K-95877
    • AR-1E2080
    • CTK4E6654
    • Bis(hydroxymethyl)heptane
    • Dimethylolheptane
    • NSC 108722
    • SCHEMBL79863
    • AKOS018004891
    • FT-0759032
    • PJJDIUDNTBMCHO-UHFFFAOYSA-N
    • 21398-43-6
    • NSC-108722
    • DTXSID90296298
    • NSC108722
    • Inchi: 1S/C9H20O2/c1-2-3-4-5-6-9(7-10)8-11/h9-11H,2-8H2,1H3
    • InChI Key: PJJDIUDNTBMCHO-UHFFFAOYSA-N
    • SMILES: OCC(CO)CCCCCC

Computed Properties

  • Exact Mass: 160.1464
  • Monoisotopic Mass: 160.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 70
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 0.929
  • Boiling Point: 270 ºC
  • Flash Point: 123 ºC
  • Refractive Index: 1.454
  • PSA: 40.46
  • LogP: 1.55760
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